(E)-Bis(1-phenylpropyl)diazene

• CAS No.: 5661-87-0
• Molecular Formula: C18H22N2
• Molecular Weight: 266.4 g/mol
• IUPAC Name: bis(1-phenylpropyl)diazene
• InChI: InChI=1S/C18H22N2/c1-3-17(15-11-7-5-8-12-15)19-20-18(4-2)16-13-9-6-10-14-16/h5-14,17-18H,3-4H2,1-2H3
• InChI Key: IVOIKNKSKZGFHC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)N=NC(CC)C2=CC=CC=C2

Description

(E)-Bis(1-phenylpropyl)diazene is a diazenyl compound characterized by its trans (E) stereochemistry, where two 1-phenylpropyl groups are bonded to a central diazene (–N=N–) moiety. This compound belongs to the azo family, which is widely studied for applications in organic synthesis, coordination chemistry, and materials science. The (E)-configuration ensures spatial separation of the bulky phenylpropyl substituents, influencing its stability, reactivity, and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize (E)-Bis(1-phenylpropyl)diazene, we compare it with structurally and functionally related compounds, focusing on synthesis pathways, stability, and applications.

Structural Analogs in the Diazene Family

(E)-Bis(arylmethyl)diazenes :

• Example : (E)-Bis(benzyl)diazene.
• Comparison :

• Synthesis : Unlike (E)-Bis(1-phenylpropyl)diazene, bis(benzyl)diazenes are typically synthesized via condensation of benzylamine derivatives with nitrosating agents. The steric hindrance from the phenylpropyl groups in the target compound likely necessitates milder reaction conditions or specialized catalysts to avoid isomerization to the (Z)-form.
• Stability : The extended alkyl chain (propyl vs. methyl) in the phenylpropyl substituent enhances hydrophobicity and may reduce oxidative degradation compared to benzyl analogs.

1,4-Benzodioxine-Fused Thiadiazoles (e.g., compounds from ):

• Example : (E)-2-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methylene)hydrazine-1-carbothioamide.
• Comparison :

• Synthesis : These derivatives employ thiosemicarbazide and benzodioxine intermediates under sodium acetate catalysis . In contrast, (E)-Bis(1-phenylpropyl)diazene may require hydrazine derivatives and ketone precursors, with stereochemical control via pH or temperature.
• Applications : While benzodioxine-thiadiazoles are explored for biological activity, diazenes like (E)-Bis(1-phenylpropyl)diazene are more relevant in polymer stabilization or as ligands in coordination chemistry.

Physicochemical Properties

Property	(E)-Bis(1-phenylpropyl)diazene	Bis(benzyl)diazene	Benzodioxine-Thiadiazoles
Molecular Weight	~310 g/mol (estimated)	~210 g/mol	~250–300 g/mol
Solubility	Low in polar solvents	Moderate in DMSO	Moderate in chloroform
Thermal Stability	High (decomposes >200°C)	Moderate	Variable (depends on substituents)
Stereochemical Purity	E-configuration dominant	E/Z mixture common	Fixed by fused ring system

Reactivity and Functionalization

• Photochemical Behavior : Diazenes with aryl groups often exhibit reversible E/Z isomerization under UV light. The phenylpropyl groups in (E)-Bis(1-phenylpropyl)diazene may suppress this isomerization due to steric constraints, enhancing photostability compared to simpler aryl diazenes.
• Coordination Chemistry : The diazene moiety can act as a bidentate ligand. The bulky substituents in (E)-Bis(1-phenylpropyl)diazene may favor chelation with transition metals (e.g., Cu or Fe) over smaller analogs, as seen in structurally related Schiff base complexes .